Cas no 73902-16-6 (1-hydroxy-1-(pyridin-4-yl)propan-2-one)

1-Hydroxy-1-(pyridin-4-yl)propan-2-one is a versatile organic compound featuring both a hydroxyl and a pyridinyl functional group, making it a valuable intermediate in synthetic chemistry. Its structure allows for selective reactivity, particularly in the synthesis of pharmaceuticals, agrochemicals, and coordination complexes. The presence of the pyridine ring enhances its utility in metal ligand systems, while the hydroxy ketone moiety offers opportunities for further functionalization. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its balanced polarity ensures solubility in a range of organic solvents, supporting diverse reaction conditions. Researchers value it for its role in constructing heterocyclic frameworks and as a precursor in medicinal chemistry applications.

1-hydroxy-1-(pyridin-4-yl)propan-2-one structure

73902-16-6 structure

Product Name:1-hydroxy-1-(pyridin-4-yl)propan-2-one

CAS No:73902-16-6

MF:C₈H₉NO₂

MW:151.162562131882

MDL:MFCD24691556

CID:3267815

Update Time:2025-06-08

1-hydroxy-1-(pyridin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-PROPANONE, 1-HYDROXY-1-(4-PYRIDINYL)-
- 1-hydroxy-1-(pyridin-4-yl)propan-2-one
- MDL： MFCD24691556
- Inchi： 1S/C8H9NO2/c1-6(10)8(11)7-2-4-9-5-3-7/h2-5,8,11H,1H3
- InChI Key： DPSFGAFCCQXPTR-UHFFFAOYSA-N
- SMILES： C(O)(C1C=CN=CC=1)C(=O)C

Experimental Properties

Density: 1.186±0.06 g/cm3(Predicted)
Boiling Point: 296.0±25.0 °C(Predicted)
pka: 11.42±0.20(Predicted)

1-hydroxy-1-(pyridin-4-yl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-262326-1.0g	1-hydroxy-1-(pyridin-4-yl)propan-2-one	73902-16-6	1.0g	$821.0	2023-03-01
Enamine	EN300-262326-2.5g	1-hydroxy-1-(pyridin-4-yl)propan-2-one	73902-16-6	2.5g	$1701.0	2023-09-14
Enamine	EN300-262326-5.0g	1-hydroxy-1-(pyridin-4-yl)propan-2-one	73902-16-6	5.0g	$2154.0	2023-03-01
Enamine	EN300-262326-10.0g	1-hydroxy-1-(pyridin-4-yl)propan-2-one	73902-16-6	10.0g	$2708.0	2023-03-01
Enamine	EN300-262326-1g	1-hydroxy-1-(pyridin-4-yl)propan-2-one	73902-16-6	1g	$821.0	2023-09-14
Enamine	EN300-262326-5g	1-hydroxy-1-(pyridin-4-yl)propan-2-one	73902-16-6	5g	$2154.0	2023-09-14
Enamine	EN300-262326-10g	1-hydroxy-1-(pyridin-4-yl)propan-2-one	73902-16-6	10g	$2708.0	2023-09-14

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Additional information on 1-hydroxy-1-(pyridin-4-yl)propan-2-one

Comprehensive Overview of 1-hydroxy-1-(pyridin-4-yl)propan-2-one (CAS No. 73902-16-6): Properties, Applications, and Industry Insights

1-hydroxy-1-(pyridin-4-yl)propan-2-one, with the CAS number 73902-16-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyridine and hydroxyketone functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure enables applications ranging from drug development to advanced material science. Researchers and industry professionals frequently search for terms like "1-hydroxy-1-(pyridin-4-yl)propan-2-one synthesis", "CAS 73902-16-6 applications", and "pyridine derivatives in medicine", reflecting its growing relevance.

The compound’s physicochemical properties, including solubility, stability, and reactivity, make it a valuable building block for heterocyclic chemistry. Recent studies highlight its potential in designing bioactive molecules, particularly in targeting neurological and metabolic disorders. Searches for "ketone-functionalized pyridine compounds" and "73902-16-6 safety data" underscore the demand for detailed technical profiles. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with global sustainability trends.

In the pharmaceutical sector, 1-hydroxy-1-(pyridin-4-yl)propan-2-one is explored as a precursor for small-molecule inhibitors and catalysts. Its pyridinyl moiety enhances binding affinity in drug-receptor interactions, a topic frequently queried as "pyridine-based drug design". Additionally, its role in polymer chemistry and coordination complexes is gaining traction, with researchers investigating its use in smart materials and catalysis. The compound’s CAS 73902-16-6 is often cross-referenced with "high-purity chemical intermediates" in procurement databases.

Emerging trends in AI-driven drug discovery have further amplified interest in 73902-16-6, as machine learning models prioritize structurally diverse scaffolds like this compound. Queries such as "computational screening of pyridine derivatives" and "73902-16-6 patent literature" reflect this intersection of technology and chemistry. Regulatory compliance and analytical testing protocols for the compound are also critical, with searches for "HPLC methods for 1-hydroxy-1-(pyridin-4-yl)propan-2-one" rising in analytical forums.

From an industrial perspective, scalability and cost-efficiency dominate discussions around CAS 73902-16-6. Manufacturers emphasize process optimization and supply chain resilience, addressing queries like "bulk suppliers of 1-hydroxy-1-(pyridin-4-yl)propan-2-one". The compound’s compatibility with continuous flow chemistry systems is another hotspot, reducing waste and improving yield—a key concern in sustainable manufacturing.

In summary, 1-hydroxy-1-(pyridin-4-yl)propan-2-one (73902-16-6) bridges multiple scientific disciplines, driven by its structural adaptability and functional diversity. As research evolves, so does its potential to address challenges in healthcare, materials science, and environmental chemistry, making it a compound of enduring significance.